N-1,3-benzodioxol-5-yl-2-phenoxypropanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-phenoxypropanamide
• InChI: InChI=1S/C16H15NO4/c1-11(21-13-5-3-2-4-6-13)16(18)17-12-7-8-14-15(9-12)20-10-19-14/h2-9,11H,10H2,1H3,(H,17,18)
• InChI Key: ZEICHSADXOMAEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)OCO2)OC3=CC=CC=C3
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

N-1,3-benzodioxol-5-yl-2-phenoxypropanamide, also known as BPAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. BPAP belongs to the class of compounds known as benzofurans, which are known for their ability to interact with the central nervous system.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-phenoxypropanamide has been extensively studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, depression, and schizophrenia. In addition, this compound has also been shown to have potential applications in the field of drug abuse and addiction research.

Mechanism of Action

Target of Action

Compounds containing a 1,3-benzodioxole moiety have been reported to exhibit a broad spectrum of biological activities .

Mode of Action

For instance, some compounds cause cell cycle arrest at the S phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1,3-benzodioxol-5-yl-2-phenoxypropanamide is its ability to selectively target dopamine receptors in the brain, which makes it a potentially useful tool for studying the role of dopamine in various neurological disorders. However, one of the limitations of this compound is its relatively short half-life, which can make it difficult to use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-1,3-benzodioxol-5-yl-2-phenoxypropanamide. One area of interest is the development of new and more efficient synthesis methods for this compound. In addition, there is also a need for further research on the potential therapeutic applications of this compound in the treatment of various neurological disorders. Finally, there is also a need for further research on the biochemical and physiological effects of this compound on the brain, in order to better understand its mechanism of action and potential therapeutic applications.